Cas no 1506582-37-1 (N-(2,3-dihydro-1-benzofuran-7-yl)methyl-N-methylhydroxylamine)

N-(2,3-Dihydro-1-benzofuran-7-yl)methyl-N-methylhydroxylamine is a specialized organic compound featuring a benzofuran core substituted with a methylhydroxylamine group. This structure confers unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The dihydrobenzofuran scaffold enhances stability while the N-methylhydroxylamine moiety offers versatility in functionalization, particularly in the formation of nitrones or as a nucleophile in condensation reactions. Its well-defined stereoelectronic properties facilitate controlled transformations, supporting applications in heterocyclic chemistry and drug discovery. The compound’s synthetic utility is further underscored by its compatibility with diverse reaction conditions, enabling precise modifications for target-oriented synthesis.
N-(2,3-dihydro-1-benzofuran-7-yl)methyl-N-methylhydroxylamine structure
1506582-37-1 structure
Product Name:N-(2,3-dihydro-1-benzofuran-7-yl)methyl-N-methylhydroxylamine
CAS No:1506582-37-1
MF:C10H13NO2
MW:179.215722799301
CID:6199548
PubChem ID:96742866
Update Time:2025-05-20

N-(2,3-dihydro-1-benzofuran-7-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-dihydro-1-benzofuran-7-yl)methyl-N-methylhydroxylamine
    • N-[(2,3-dihydro-1-benzofuran-7-yl)methyl]-N-methylhydroxylamine
    • 1506582-37-1
    • EN300-1780968
    • Inchi: 1S/C10H13NO2/c1-11(12)7-9-4-2-3-8-5-6-13-10(8)9/h2-4,12H,5-7H2,1H3
    • InChI Key: GURTVMWKAKEFSL-UHFFFAOYSA-N
    • SMILES: O1CCC2C=CC=C(CN(C)O)C1=2

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 32.7Ų

N-(2,3-dihydro-1-benzofuran-7-yl)methyl-N-methylhydroxylamine Pricemore >>

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Additional information on N-(2,3-dihydro-1-benzofuran-7-yl)methyl-N-methylhydroxylamine

Comprehensive Overview of N-(2,3-dihydro-1-benzofuran-7-yl)methyl-N-methylhydroxylamine (CAS No. 1506582-37-1)

N-(2,3-dihydro-1-benzofuran-7-yl)methyl-N-methylhydroxylamine (CAS No. 1506582-37-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzofuran backbone and N-methylhydroxylamine functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining aromatic and heterocyclic elements, makes it a valuable candidate for drug discovery and material science applications.

The growing interest in N-(2,3-dihydro-1-benzofuran-7-yl)methyl-N-methylhydroxylamine is driven by its potential role in modulating biological pathways. Researchers are particularly intrigued by its ability to act as a precursor for bioactive molecules, including enzyme inhibitors and receptor modulators. Recent studies highlight its relevance in developing neuroprotective agents and anti-inflammatory compounds, aligning with current trends in neurodegenerative disease research and immune system regulation.

From a synthetic perspective, the compound's CAS No. 1506582-37-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its utility in organic synthesis. Its benzofuran core is structurally similar to natural products, making it a hotspot for medicinal chemistry innovations. Laboratories worldwide utilize this compound to explore novel catalytic reactions and green chemistry methodologies, addressing the demand for sustainable synthetic routes.

In the context of drug development, N-(2,3-dihydro-1-benzofuran-7-yl)methyl-N-methylhydroxylamine is often discussed in forums and publications focusing on small molecule therapeutics. Its compatibility with high-throughput screening (HTS) platforms has made it a favorite among pharmacologists. Additionally, its potential applications in crop protection chemicals resonate with the agrochemical industry's push for eco-friendly solutions.

The compound's physicochemical properties, such as solubility and stability under various pH conditions, are critical for formulation scientists. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity. These attributes are vital for ensuring reproducibility in research and industrial-scale production.

As the scientific community continues to explore N-(2,3-dihydro-1-benzofuran-7-yl)methyl-N-methylhydroxylamine, its relevance in personalized medicine and bioconjugation strategies is becoming increasingly apparent. With advancements in computational chemistry, researchers can now predict its interactions with biological targets more accurately, accelerating the discovery of next-generation therapeutics.

In summary, CAS No. 1506582-37-1 represents a compelling case study in modern chemical research. Its multifaceted applications—from pharmaceutical intermediates to material science—underscore its importance in addressing global challenges in health and sustainability. As innovation progresses, this compound is poised to remain at the forefront of scientific inquiry.

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